Cas no 19897-41-7 (11alpha, 12alpha-Epoxyoleanolic lactone)

• Product Name: 11alpha, 12alpha-Epoxyoleanolic lactone
• CAS No: 19897-41-7
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 1390615
• PubChem ID: 177092
• Update Time: 2024-02-27

11alpha, 12alpha-Epoxyoleanolic lactone Chemical and Physical Properties

Names and Identifiers

• (3beta,11alpha,12alpha,17alpha)-3-hydroxy-11,12:13,28-diepoxyoleanan-28-one
• 11α,12α-Epoxy-3β,13-dihydroxyoleanane-28-oic acid γ-lactone
• (+)-3β,13-Dihydroxy-11α,12α-epoxyoleanane-28-oic acid 28,13-lactone
• 11alpha, 12alpha-Epoxyoleanolic lactone
• 19897-41-7
• DTXSID10941773
• CHEMBL465220
• 10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyloctadecahydro-2H,5H-13b,4a-(epoxymethano)piceno[13,14-b]oxiren-15-one
• (1S,2S,4S,5R,6S,9S,11R,14R,15S,18S,23R)-9-Hydroxy-6,10,10,14,15,21,21-heptamethyl-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.018,23]pentacosan-25-one

• Inchi： 1S/C30H46O4/c1-24(2)12-14-29-15-13-28(7)27(6)11-8-17-25(3,4)19(31)9-10-26(17,5)21(27)20-22(33-20)30(28,18(29)16-24)34-23(29)32/h17-22,31H,8-16H2,1-7H3/t17-,18+,19-,20-,21+,22-,26-,27+,28-,29-,30+/m0/s1
• InChI Key： WBMXMSJTGDKFQT-DNWRIRKBSA-N
• SMILES： O1[C@@H]2[C@H]1[C@@]13[C@@H]4CC(C)(C)CC[C@]4(C(=O)O1)CC[C@@]3(C)[C@]1(C)CC[C@H]3C(C)(C)[C@H](CC[C@]3(C)[C@H]12)O

Computed Properties

• Exact Mass: 470.33960994 g/mol
• Monoisotopic Mass: 470.33960994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 59.1
• Molecular Weight: 470.7

Experimental Properties

• Density: 1.17
• Boiling Point: 579.9°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids